7-Bromo-2-methyl-1,6-naphthyridine

• Molecular Formula: C9H7BrN2
• Molecular Weight: 223.07 g/mol
• IUPAC Name: 7-bromo-2-methyl-1,6-naphthyridine
• InChI: InChI=1S/C9H7BrN2/c1-6-2-3-7-5-11-9(10)4-8(7)12-6/h2-5H,1H3
• InChI Key: DXABTEPIGFPAEE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC(=NC=C2C=C1)Br

Description

7-Bromo-2-methyl-1,6-naphthyridine is a useful research compound. Its molecular formula is C9H7BrN2 and its molecular weight is 223.07 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

(E)-4-(4-Amino-6-bromopyridin-3-yl)but-3-en-2-one (Preparation 66, 331 mg 1.37 mmol) and sodium thiomethoxide (97.5 mg 1.39 mmol) were stirred in ethanol (2.9 mL) at 20° C. for 50 minutes. Iodomethane (86 uL, 1.38 mmole) was added and the reaction stirred for another 45 minutes. The reaction was concentrated in vacuo and diluted with ethyl acetate (30 mL) and washed with water (10 mL). The aqueous was back extracted with ethyl acetate (5 mL) and the combined organic layers were washed with brine, dried over sodium sulfate and concentrated in vacuo to afford the title compound (275 mg, 89%).